Cas no 2648940-67-2 (methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate hydrochloride)

• Product Name: methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate hydrochloride
• CAS No: 2648940-67-2
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• MDL: MFCD34167954
• CID: 5359873
• PubChem ID: 155973314
• Update Time: 2025-05-30

methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate hydrochloride
• methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate hydrochloride

• MDL： MFCD34167954
• Inchi： 1S/C8H13NO3.ClH/c1-11-7(10)8-2-5(3-8)6(9)4-12-8;/h5-6H,2-4,9H2,1H3;1H
• InChI Key： LLJQTOZUPGJJGK-UHFFFAOYSA-N
• SMILES： C(C12OCC(N)C(C1)C2)(=O)OC.Cl

Additional information on methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate hydrochloride

Methyl 4-Amino-2-Oxabicyclo[3.1.1]Heptane-1-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-Amino-2-Oxabicyclo[3.1.1]Heptane-1-Carboxylate Hydrochloride, identified by the CAS number 2648940-67-2, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structural elucidation of this compound reveals a bicyclic framework comprising a seven-membered ring system with an oxygen atom at the 2-position, forming a lactam-like structure. The presence of an amino group at the 4-position and a methyl ester group at the 1-position further contributes to its functional diversity. The hydrochloride salt form suggests that this compound is often utilized in its protonated state, which may influence its solubility and reactivity in different chemical environments.

Recent studies have highlighted the potential of methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, where its unique bicyclic structure provides a scaffold for enhancing drug potency and selectivity. Additionally, this compound has been investigated for its application in peptide synthesis, where its amino group serves as a reactive site for amide bond formation.

In terms of synthetic methodology, the preparation of methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate hydrochloride involves multi-step reactions that often include ring-closing metathesis or other cyclization techniques to achieve the desired bicyclic structure. The use of transition metal catalysts has been reported to significantly enhance the efficiency of these reactions, making the synthesis more scalable and cost-effective.

The pharmacological properties of this compound have also been a focal point of recent research efforts. Studies indicate that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, its ability to modulate enzyme activity has led to investigations into its role as a lead compound for enzyme inhibitors.

From an environmental perspective, the biodegradation and toxicity profiles of methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate hydrochloride have been assessed to ensure its safe handling and disposal. Results from these studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate hydrochloride (CAS No.: 2648940-67-2) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, catalysis, and materials science.